Cas no 70771-89-0 (Glycine, N-(phenylmethoxy)-, ethyl ester)

• Product Name: Glycine, N-(phenylmethoxy)-, ethyl ester
• CAS No: 70771-89-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD10566036
• CID: 1746461
• PubChem ID: 21764683
• Update Time: 2025-04-24

Glycine, N-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(phenylmethoxy)-, ethyl ester
• ethyl 2-((benzyloxy)amino)acetate
• AKOS014304728
• ethyl 2-[(benzyloxy)amino]acetate
• ethyl 2-(phenylmethoxyamino)acetate
• 70771-89-0
• ethyl 2-(benzyloxyamino)acetate

• MDL： MFCD10566036
• Inchi： 1S/C11H15NO3/c1-2-14-11(13)8-12-15-9-10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3
• InChI Key： VUNWPYHQSZNZHU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)NCC(=O)OCC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-(phenylmethoxy)-, ethyl ester

Comprehensive Guide to Glycine, N-(phenylmethoxy)-, ethyl ester (CAS No. 70771-89-0): Properties, Applications, and Market Insights

Glycine, N-(phenylmethoxy)-, ethyl ester (CAS No. 70771-89-0) is a specialized organic compound with significant relevance in pharmaceutical synthesis and biochemical research. This ester derivative of glycine, featuring a phenylmethoxy group, is widely utilized as a building block in peptide chemistry and drug development. Its unique structure enhances solubility and reactivity, making it valuable for N-protected amino acid applications. Researchers frequently employ this compound in solid-phase peptide synthesis (SPPS), where its stability under acidic conditions is advantageous.

The growing demand for peptide-based therapeutics has increased interest in Glycine, N-(phenylmethoxy)-, ethyl ester. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a crucial role in developing novel bioconjugates and prodrugs. Recent studies highlight its potential in creating enzyme inhibitors and receptor modulators, addressing current healthcare challenges like antibiotic resistance and chronic disease management.

From a chemical perspective, 70771-89-0 exhibits excellent ester stability while maintaining reactivity for amide bond formation. Its ethyl ester group facilitates efficient coupling reactions in peptide chain elongation, a critical process in oligopeptide production. The compound's benzyloxy protection strategy prevents unwanted side reactions during multi-step syntheses, a feature particularly valued in combinatorial chemistry approaches.

The global market for amino acid derivatives like Glycine, N-(phenylmethoxy)-, ethyl ester is expanding rapidly, driven by advancements in biopharmaceutical manufacturing. Industry reports indicate growing applications in cancer research, neurodegenerative disease studies, and vaccine development. Manufacturers are optimizing production processes to meet increasing demand while maintaining high HPLC purity standards (>98%) required for GMP-grade applications.

Quality control protocols for CAS 70771-89-0 typically involve rigorous spectroscopic characterization, including NMR and mass spectrometry verification. The compound's storage stability under nitrogen atmosphere at -20°C ensures long-term usability for research purposes. Recent innovations in green chemistry have also explored more sustainable synthesis routes for such protected amino acid esters, aligning with the pharmaceutical industry's environmental sustainability initiatives.

Emerging applications of N-(phenylmethoxy)-glycine ethyl ester include its use in metal-organic frameworks (MOFs) for drug encapsulation and in biomaterial engineering. Its compatibility with click chemistry techniques has opened new possibilities in bioorthogonal labeling and cellular imaging technologies. These developments position the compound as a versatile tool in both basic research and applied biotechnology sectors.

For researchers sourcing Glycine, N-(phenylmethoxy)-, ethyl ester, key considerations include batch-to-batch consistency, residual solvent levels, and appropriate protective group strategies. The compound's MSDS documentation provides essential safety information for laboratory handling, though it doesn't fall under hazardous material classifications. Current market trends show increasing preference for custom synthesis services offering modified versions of this amino acid derivative with enhanced properties.

Future research directions for 70771-89-0 may explore its potential in RNA therapeutics and gene delivery systems, leveraging its cationic properties and biodegradability. The compound's role in peptidomimetic drug design continues to evolve, particularly in addressing drug permeability challenges across biological barriers. These applications align with current drug discovery priorities focusing on oral bioavailability enhancement.

In analytical applications, Glycine, N-(phenylmethoxy)-, ethyl ester serves as a valuable chromatographic standard for method development in HPLC analysis of protected amino acids. Its well-defined retention characteristics assist in method validation processes for quality control laboratories. The compound's UV absorption properties also make it suitable for spectrophotometric detection in various analytical workflows.

The synthesis and application of N-(phenylmethoxy)-glycine ethyl ester represent an active area of patent activity, particularly in peptide-based drug formulations. Recent intellectual property filings highlight novel uses in controlled release systems and drug-polymer conjugates. This commercial interest underscores the compound's ongoing importance in medicinal chemistry innovation and pharmaceutical development pipelines worldwide.